

# Lolamicin: A Technical Guide to a Microbiome-Sparing Antibiotic

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: *Lolamicin*  
Cat. No.: *B12362419*

[Get Quote](#)

## Introduction

**Lolamicin** is a novel, experimental antibiotic demonstrating a high degree of selectivity for Gram-negative pathogens while notably sparing the commensal gut microbiota.<sup>[1][2]</sup> Discovered by a team led by Paul Hergenrother at the University of Illinois Urbana-Champaign and first reported in 2024, this compound targets the lipoprotein transport (Lol) system, a pathway essential for Gram-negative bacteria.<sup>[3]</sup> Its unique dual-selectivity—distinguishing between Gram-negative and Gram-positive bacteria, and further between pathogenic and commensal Gram-negative strains—positions it as a promising candidate for the next generation of antibiotics, potentially mitigating common side effects like secondary *Clostridioides difficile* infections.<sup>[1][4]</sup> This document provides a technical overview of **Lolamicin**, including its chemical properties, mechanism of action, biological activity, and key experimental methodologies.

## Chemical Properties and Molecular Structure

**Lolamicin** is identified by the CAS Number 2930690-12-1.<sup>[3][5][6]</sup> Its chemical and physical properties are summarized in the table below.


| Property          | Value                                                                           | Source                                                                          |
|-------------------|---------------------------------------------------------------------------------|---------------------------------------------------------------------------------|
| CAS Number        | 2930690-12-1                                                                    | <a href="#">[2]</a> <a href="#">[3]</a> <a href="#">[5]</a> <a href="#">[6]</a> |
| Molecular Formula | C <sub>24</sub> H <sub>20</sub> N <sub>4</sub> O                                | <a href="#">[3]</a> <a href="#">[5]</a> <a href="#">[7]</a>                     |
| Molecular Weight  | 380.44 g/mol                                                                    | <a href="#">[5]</a> <a href="#">[7]</a>                                         |
| IUPAC Name        | 3-[[3-[4-(2,6-dimethylpyridin-4-yl)-1H-pyrazol-5-yl]phenoxy]methyl]benzonitrile | <a href="#">[7]</a>                                                             |
| SMILES            | <chem>CC1=CC(=CC(C)=N1)C1=CN<br/>N=C1C1=CC=CC(OCC2=CC(=CC=C2)C#N)=C1</chem>     | <a href="#">[3]</a>                                                             |
| InChI Key         | CIXIQLLJOWEAKU-<br>UHFFFAOYSA-N                                                 | <a href="#">[3]</a> <a href="#">[6]</a>                                         |

The two-dimensional molecular structure of **Lolamicin** is represented by its SMILES string and can be visualized from its formal chemical name.

## Mechanism of Action

**Lolamicin** selectively targets the Lol lipoprotein transport system, which is essential for the survival of Gram-negative bacteria.[\[1\]](#)[\[8\]](#) This system is responsible for trafficking lipoproteins from the inner membrane to the outer membrane, a process vital for maintaining the integrity of the outer membrane.[\[4\]](#)[\[8\]](#) The Lol system is absent in Gram-positive bacteria, which provides the basis for **Lolamicin**'s Gram-negative selectivity.[\[1\]](#)

The core of this system is the LolCDE complex, an ATP-binding cassette (ABC) transporter embedded in the inner membrane.[\[4\]](#)[\[9\]](#) **Lolamicin** functions by competitively binding to the LolCDE complex, thereby inhibiting the transport of lipoproteins.[\[2\]](#)[\[4\]](#)[\[5\]](#) This disruption of lipoprotein trafficking compromises the bacterial outer membrane, leading to cell swelling and eventual cell death.[\[2\]](#)[\[9\]](#) The selective killing of pathogenic Gram-negative bacteria over commensal ones is attributed to low sequence homology in the LolCDE target between these bacterial groups.[\[10\]](#)[\[11\]](#)



[Click to download full resolution via product page](#)

**Figure 1:** Mechanism of Action of **Lolamicin**.

## In Vitro Activity

**Lolamicin** has demonstrated potent activity against a wide range of multidrug-resistant Gram-negative clinical isolates.<sup>[10][12]</sup> It is particularly effective against pathogenic species while showing significantly less activity against commensal bacteria and Gram-positive organisms.

| Organism Type                      | Examples                                           | MIC Range (µg/mL) | Source         |
|------------------------------------|----------------------------------------------------|-------------------|----------------|
| Gram-Negative Pathogens            | E. coli, K. pneumoniae, E. cloacae, S. typhimurium | 0.008 - 8         | <sup>[6]</sup> |
| Gram-Negative Commensals           | Various gut species                                | >128              | <sup>[6]</sup> |
| Gram-Positive Pathogens/Commensals | Various species                                    | >128              | <sup>[6]</sup> |

Studies have shown that **Lolamicin** is active against over 130 multidrug-resistant clinical isolates.<sup>[1][2]</sup> In time-kill assays, **Lolamicin** exhibited bactericidal effects against E. coli and E. cloacae, and a bacteriostatic effect against K. pneumoniae.

## In Vivo Efficacy

**Lolamicin** has shown significant efficacy in multiple mouse models of acute pneumonia and septicemia caused by multidrug-resistant Gram-negative bacteria.<sup>[1][4]</sup> The compound is orally bioavailable and well-tolerated in mice.<sup>[2][9]</sup>

| Infection Model | Pathogen                     | Treatment Regimen             | Survival Rate (%)           | Bacterial Load Reduction           | Source                                                      |
|-----------------|------------------------------|-------------------------------|-----------------------------|------------------------------------|-------------------------------------------------------------|
| Septicemia      | Drug-resistant E. coli       | 200 mg/kg (oral, BID, 3 days) | 100% (vs. 13% in untreated) | Significant                        | <a href="#">[4]</a> <a href="#">[8]</a>                     |
| Pneumonia       | Drug-resistant E. coli       | 200 mg/kg (oral, BID, 3 days) | 70%                         | Significant reduction in lung CFUs | <a href="#">[4]</a> <a href="#">[6]</a> <a href="#">[8]</a> |
| Septicemia      | Drug-resistant K. pneumoniae | 100 mg/kg (IP, BID, 3 days)   | 100%                        | -                                  | <a href="#">[12]</a>                                        |

## Microbiome-Sparing Effects

A key feature of **Lolamicin** is its ability to treat infections without causing significant disruption to the gut microbiome.[\[3\]](#)[\[4\]](#) This was evaluated in mouse models by treating healthy mice with **Lolamicin** and comparing the effects on their fecal microbiota to those of broad-spectrum antibiotics like amoxicillin and clindamycin.

Analysis via 16S rRNA sequencing of fecal samples showed that, unlike amoxicillin and clindamycin which caused major shifts in microbial populations, **Lolamicin** treatment resulted in a gut microbiome composition that was stable and similar to that of vehicle-treated controls.[\[3\]](#)[\[4\]](#) Consequently, mice treated with **Lolamicin** were able to spontaneously clear a secondary challenge with *Clostridioides difficile*, a common and dangerous complication associated with antibiotic-induced dysbiosis.[\[1\]](#)[\[4\]](#)

## Methodology Overviews

The following sections provide an overview of the key experimental protocols used in the evaluation of **Lolamicin**. These are based on descriptions in published literature and are not intended as exhaustive, step-by-step laboratory guides.


## Minimum Inhibitory Concentration (MIC) Determination

The in vitro activity of **Lolamicin** was assessed using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

- Preparation: A two-fold serial dilution of **Lolamicin** is prepared in Mueller-Hinton broth in a 96-well microtiter plate.
- Inoculation: Each well is inoculated with a standardized suspension of the test bacteria (e.g., E. coli, K. pneumoniae) to a final concentration of approximately  $5 \times 10^5$  CFU/mL.
- Controls: A positive control (bacteria with no antibiotic) and a negative control (broth only) are included on each plate.
- Incubation: The plates are incubated at 37°C for 18-24 hours.
- Analysis: The MIC is determined as the lowest concentration of **Lolamicin** that completely inhibits visible bacterial growth.

## In Vivo Efficacy Models (Acute Pneumonia & Septicemia)

The in vivo efficacy of **Lolamicin** was tested in CD-1 mice using models for acute pneumonia and septicemia.



[Click to download full resolution via product page](#)

### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. A Gram-negative-selective antibiotic that spares the gut microbiome - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. [autoimmuneinstitute.org](https://autoimmuneinstitute.org) [[autoimmuneinstitute.org](https://autoimmuneinstitute.org)]
- 3. [news-medical.net](https://news-medical.net) [[news-medical.net](https://news-medical.net)]
- 4. New antibiotic kills pathogenic bacteria, spares healthy gut microbes | College of Liberal Arts & Sciences | Illinois [[las.illinois.edu](https://las.illinois.edu)]
- 5. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
- 6. Protocol to assess the impact of early-life antibiotic exposure on murine longevity - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 7. [pubcompare.ai](https://pubcompare.ai) [[pubcompare.ai](https://pubcompare.ai)]
- 8. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
- 9. Lipoprotein transport system Lol may be a selective target for Gram-negative bacteria - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 10. [pubcompare.ai](https://pubcompare.ai) [[pubcompare.ai](https://pubcompare.ai)]
- 11. Latest research in Nature: "a Gram negative selective antibiotic that protects the gut microbiota"-澳氟医药 [[allfluoro.com](https://allfluoro.com)]
- 12. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
- To cite this document: BenchChem. [Lolamicin: A Technical Guide to a Microbiome-Sparing Antibiotic]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12362419/docs#lolamicin-a-technical-guide-to-a-microbiome-sparing-antibiotic>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)